Cas no 2640-58-6 (N2-Benzyloxycarbonyl-L-ornithine)

• Product Name: N2-Benzyloxycarbonyl-L-ornithine
• CAS No: 2640-58-6
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• MDL: MFCD00038200
• CID: 43272
• PubChem ID: 7010490
• Update Time: 2025-04-18

N2-Benzyloxycarbonyl-L-ornithine Chemical and Physical Properties

Names and Identifiers

• Cbz-L-ornithine
• Z-Orn-OH
• (2S)-5-amino-2-(phenylmethoxycarbonylamino)pentanoic acid
• Cbz-Orn-OH
• H-ORN(CBZ)-OH
• L-Ornithine,N2-[(phenylmethoxy)carbonyl]-
• N-ALPHA-CBZ-L -ORNITHINE
• Z-L-Orn-OH
• (S)-5-amino-2-(benzyloxycarbonylamino)pentanoic acid
• N^a-Benzyloxycarbonyl-L-ornithine
• N-carbobenzyloxy-(S)-ornithine
• N-Benzyloxycarbonyl-L-ornithine
• Q-101745
• 2640-58-6
• N2-benzyloxycarbonyl-L-ornithine
• (S)-5-Amino-2-(((benzyloxy)carbonyl)amino)pentanoic acid
• carbobenzyloxy-l-ornithine
• L-Ornithine, N2-[(phenylmethoxy)carbonyl]-
• MFCD00038200
• AC-1428
• DTXSID00426660
• ZYGRWJVRLNJIMR-NSHDSACASA-N
• Z-Orn-OH, AldrichCPR
• N-alpha-Benzyloxycarbonyl-L-ornithine
• AKOS015889935
• CS-W023042
• Na-Carbobenzoxy-L-ornithine
• SCHEMBL210601
• N-Alpha-Carbobenzoxy-L-ornithine
• AKOS005259652
• DS-15106
• DB-027213
• N2-[(Phenylmethoxy)carbonyl]-L-ornithine; N2-Carboxyornithine N2-Benzyl Ester; Nalpha-Carbobenzoxy-L-ornithine;
• (2S)-5-amino-2-{[(benzyloxy)carbonyl]amino}pentanoic acid
• FO47300
• 872-262-1
• N-alpha-Z-L-ornithine
• N2-Benzyloxycarbonyl-L-ornithine

• MDL： MFCD00038200
• Inchi： 1S/C13H18N2O4/c14-8-4-7-11(12(16)17)15-13(18)19-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9,14H2,(H,15,18)(H,16,17)/t11-/m0/s1
• InChI Key： ZYGRWJVRLNJIMR-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CCCN)=O

Computed Properties

• Exact Mass: 266.12700
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.23
• Melting Point: 190-195°C
• Boiling Point: 489.4℃ at 760 mmHg
• Refractive Index: 1.55
• Water Partition Coefficient: Soluble in 0.1N NaOG (1 mg/ml-clear, colorless solution). Slightly soluble in water.
• PSA: 101.65000
• LogP: 2.19610
• Specific Rotation: -4.7 ±1° (c=1,in H2O)

N2-Benzyloxycarbonyl-L-ornithine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls